Cas no 2639390-43-3 (rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate)

Technical Introduction: rac-tert-Butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is a chiral spirocyclic compound featuring a 1-oxa-8-azaspiro[4.5]decane core with vicinal diol functionality at the 3R,4R positions. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The stereochemistry and rigid spirocyclic structure contribute to its utility in asymmetric synthesis and as a scaffold for bioactive molecule development. Its diol moiety offers opportunities for further functionalization, while the Boc group ensures compatibility with diverse reaction conditions. This compound is particularly relevant in medicinal chemistry for the design of stereochemically complex targets.
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate structure
2639390-43-3 structure
Product Name:rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate
CAS No:2639390-43-3
MF:C13H23NO5
MW:273.325424432755
CID:5639896
PubChem ID:165904025
Update Time:2025-05-24

rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639390-43-3
    • EN300-28228920
    • rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
    • rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate
    • Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(17)14-6-4-13(5-7-14)10(16)9(15)8-18-13/h9-10,15-16H,4-8H2,1-3H3/t9-,10-/m1/s1
    • InChI Key: VVZFRIWYFNTOHU-NXEZZACHSA-N
    • SMILES: O1C[C@H]([C@H](C21CCN(C(=O)OC(C)(C)C)CC2)O)O

Computed Properties

  • Exact Mass: 273.15762283g/mol
  • Monoisotopic Mass: 273.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.2Ų

rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28228920-0.05g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
0.05g
$900.0 2025-03-19
Enamine
EN300-28228920-0.1g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
0.1g
$943.0 2025-03-19
Enamine
EN300-28228920-0.25g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
0.25g
$985.0 2025-03-19
Enamine
EN300-28228920-0.5g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
0.5g
$1027.0 2025-03-19
Enamine
EN300-28228920-1.0g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
1.0g
$1070.0 2025-03-19
Enamine
EN300-28228920-2.5g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
2.5g
$2100.0 2025-03-19
Enamine
EN300-28228920-5.0g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
5.0g
$3105.0 2025-03-19
Enamine
EN300-28228920-10.0g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3 95.0%
10.0g
$4606.0 2025-03-19
Enamine
EN300-28228920-1g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3
1g
$1070.0 2023-09-09
Enamine
EN300-28228920-5g
rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
2639390-43-3
5g
$3105.0 2023-09-09

Additional information on rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2639390-43-3)

The compound rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2639390-43-3) is a highly specialized chiral spirocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the spiro[4.5]decane core and tert-butyl carboxylate moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate has surged due to their role in asymmetric synthesis. The compound's dihydroxy and aza-spirocyclic functionalities enable precise stereochemical control, a critical factor in developing enantioselective catalysts and therapeutic agents. This aligns with the growing trend of green chemistry and sustainable pharmaceutical manufacturing, where efficiency and selectivity are paramount.

One of the most frequently searched questions in academic and industrial circles is: "What are the synthetic routes for rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate?" The compound is typically synthesized via multi-step organic transformations, including oxa-aza spirocyclization and tert-butyl protection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the industry's need for scalable and cost-effective production methods.

The spirocyclic scaffold of this compound also resonates with current research hotspots in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). Its rigid structure offers conformational constraints that enhance binding affinity to biological targets, making it a promising candidate for kinase inhibitors and GPCR modulators. These applications are frequently discussed in forums and publications focusing on next-generation therapeutics.

From a regulatory perspective, rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is classified as a non-hazardous research chemical, but proper handling protocols are recommended due to its sensitive functional groups. Analytical characterization often involves NMR spectroscopy, HPLC, and mass spectrometry to ensure compliance with Good Manufacturing Practices (GMP). This emphasis on quality control reflects the broader industry shift toward data-driven drug development.

In conclusion, rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate represents a versatile and innovative tool for modern organic synthesis and drug discovery. Its alignment with cutting-edge trends like AI-assisted molecular design and high-throughput screening ensures its continued relevance in scientific advancements. For researchers seeking reliable suppliers, verifying CAS No. 2639390-43-3 and certificates of analysis (CoA) remains essential to guarantee material integrity.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.